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Cat. No.: B1295453
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methylbenzonitrile

Authored by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive analysis of the spectroscopic data for 5-
Chloro-2-methylbenzonitrile (CAS No: 50712-70-4), a key intermediate in the synthesis of

various chemical entities. For professionals in research, chemical synthesis, and drug

development, unambiguous structural confirmation and purity assessment are paramount. This

document details the application of Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance

(NMR) Spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS) to elucidate and verify the

molecular structure of this compound. Each section explains the causality behind the

experimental approach, presents detailed protocols, interprets the resulting data, and provides

field-proven insights, ensuring a self-validating system of analysis.
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5-Chloro-2-methylbenzonitrile is a substituted aromatic nitrile. Its molecular structure,

featuring a nitrile group, a chlorine atom, and a methyl group on a benzene ring, presents a

distinct spectroscopic fingerprint. Accurate characterization is critical to control reaction

pathways and ensure the identity and purity of downstream products. This guide integrates

data from multiple orthogonal analytical techniques to build a robust and irrefutable structural

profile.

Molecular Structure and Properties
A foundational understanding begins with the molecule's basic properties, which are

summarized below.

Property Value Source

IUPAC Name 5-chloro-2-methylbenzonitrile

CAS Number 50712-70-4

Molecular Formula C₈H₆ClN

Molecular Weight 151.59 g/mol

InChIKey
HFBZPKYQUFLCEL-

UHFFFAOYSA-N

graph "5_Chloro_2_methylbenzonitrile" {

layout=neato;

node [shape=plaintext];

edge [color="#202124"];

// Benzene ring nodes

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];
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// Substituent nodes

Cl [label="Cl"];

CH3_group [label="CH₃"];

CN_group [label="C≡N"];

// Positioning nodes

C1 [pos="0,1.2!"];

C2 [pos="-1.04,0.6!"];

C3 [pos="-1.04,-0.6!"];

C4 [pos="0,-1.2!"];

C5 [pos="1.04,-0.6!"];

C6 [pos="1.04,0.6!"];

Cl [pos="2.08,-1.2!"];

CH3_group [pos="-2.08,1.2!"];

CN_group [pos="0,2.4!"];

// Benzene ring bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

// Substituent bonds

C1 -- CN_group;

C2 -- CH3_group;

C5 -- Cl;

}
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Caption: 2D structure of 5-Chloro-2-methylbenzonitrile.

Infrared (IR) Spectroscopy: Probing Functional
Groups
Expertise & Rationale
Infrared (IR) spectroscopy is a cornerstone technique for identifying functional groups within a

molecule. The principle lies in the absorption of IR radiation by molecular bonds, causing them

to vibrate at specific, characteristic frequencies. For 5-Chloro-2-methylbenzonitrile, our

primary targets are the sharp, intense absorption of the nitrile (C≡N) group, the aromatic C-H

and C=C stretches, the aliphatic C-H stretches of the methyl group, and the C-Cl bond

vibration. Attenuated Total Reflectance (ATR) is chosen as the sampling technique due to its

simplicity, speed, and requirement for minimal sample preparation, making it ideal for routine

analysis of solid powders.

Experimental Protocol: ATR-FTIR
Instrument Preparation: Ensure the Bruker Tensor 27 FT-IR spectrometer's ATR crystal

(DuraSamplIR II) is clean by wiping it with isopropanol and allowing it to dry completely.

Background Scan: Perform a background scan to capture the ambient atmospheric spectrum

(CO₂, H₂O), which will be automatically subtracted from the sample spectrum.

Sample Application: Place a small amount (approx. 1-2 mg) of 5-Chloro-2-
methylbenzonitrile powder onto the center of the ATR crystal.

Pressure Application: Lower the instrument's pressure arm to apply consistent pressure,

ensuring intimate contact between the sample and the crystal surface.

Spectrum Acquisition: Collect the spectrum over a range of 4000-600 cm⁻¹. Typically, 16-32

scans are co-added to achieve a high signal-to-noise ratio.

Data Processing: The resulting interferogram is subjected to a Fourier Transform (FT) to

generate the final absorbance or transmittance spectrum.

Data Presentation & Interpretation
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The IR spectrum provides clear evidence for the key functional groups present in the molecule.

Wavenumber
(cm⁻¹)

Vibration Type Functional Group Significance

~3050-3100 C-H Stretch Aromatic (sp²)

Confirms the

presence of the

benzene ring.

~2930-2980 C-H Stretch Aliphatic (sp³)
Indicates the methyl (-

CH₃) group.

~2230 C≡N Stretch Nitrile

A sharp, intense peak

characteristic of the

nitrile functional

group. This is a key

diagnostic signal.

~1600, ~1480 C=C Stretch Aromatic Ring
Skeletal vibrations of

the benzene ring.

~800-900 C-H Bend
Aromatic (out-of-

plane)

Bending patterns can

hint at the ring

substitution pattern.

~700-800 C-Cl Stretch Aryl Halide

Confirms the

presence of the

chlorine substituent.

The C-Cl stretch often

appears in the

fingerprint region and

can be coupled with

other vibrations.[1]

Expert Analysis: The most definitive peak in the IR spectrum is the nitrile stretch around 2230

cm⁻¹. Its sharp profile and high intensity make it an unmistakable marker for the -C≡N group.

The combination of sp² C-H stretches above 3000 cm⁻¹ and sp³ C-H stretches below 3000

cm⁻¹ confirms the presence of both aromatic and aliphatic protons, respectively. Finally, the
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presence of a band in the 800-700 cm⁻¹ range is consistent with a C-Cl bond, completing the

functional group profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Skeleton
Expertise & Rationale
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. ¹H NMR reveals the number of different types of protons, their electronic

environments, and their proximity to other protons. ¹³C NMR provides a count of the unique

carbon atoms in the molecule. The choice of deuterated chloroform (CDCl₃) as a solvent is

standard for many organic molecules due to its excellent solubilizing properties and the single,

easily identifiable residual solvent peak.

Experimental Protocol: NMR Sample Preparation &
Acquisition

Sample Preparation: Accurately weigh approximately 10-15 mg of 5-Chloro-2-
methylbenzonitrile into a clean, dry NMR tube.

Solvent Addition: Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing

0.03% tetramethylsilane (TMS) as an internal standard (δ 0.00).

Dissolution: Cap the tube and gently vortex or invert it until the sample is fully dissolved.

Instrument Setup: Place the NMR tube in the spectrometer (e.g., a 400 MHz Bruker

instrument). The instrument is tuned and the magnetic field is shimmed to optimize

homogeneity.

¹H NMR Acquisition: A standard one-pulse experiment is run. Key parameters include a 30°

pulse angle, a relaxation delay of 1-2 seconds, and the acquisition of 8-16 scans.

¹³C NMR Acquisition: A proton-decoupled experiment (e.g., zgpg30) is used to produce a

spectrum with singlets for each carbon. Due to the lower natural abundance and sensitivity

of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) and a longer relaxation

delay may be required.
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¹H NMR Data & Interpretation
The ¹H NMR spectrum clearly resolves the three aromatic protons and the three methyl

protons, with chemical shifts and coupling patterns confirming the 1,2,4-substitution pattern.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~7.55 d (J ≈ 2.0 Hz) 1H H-6

This proton is

ortho to the

electron-

withdrawing -CN

group and meta

to the -Cl group.

It is only coupled

to H-4 over a

long range,

resulting in a

narrow doublet.

~7.48
dd (J ≈ 8.2, 2.0

Hz)
1H H-4

This proton is

ortho to the -Cl

group and meta

to both the -CN

and -CH₃

groups. It is split

by H-3 (ortho

coupling) and H-

6 (meta

coupling),

appearing as a

doublet of

doublets.

~7.30 d (J ≈ 8.2 Hz) 1H H-3

This proton is

ortho to the -CH₃

group and is split

only by its ortho

neighbor H-4,

resulting in a

doublet.

~2.45 s 3H -CH₃ The methyl

protons are
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isolated from the

aromatic protons

and thus appear

as a singlet. Its

chemical shift is

in the expected

range for a

methyl group

attached to an

aromatic ring.

¹³C NMR Data & Interpretation
The proton-decoupled ¹³C NMR spectrum shows 8 distinct signals, corresponding to the 8

unique carbon atoms in the molecule.
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Chemical Shift (δ, ppm) Assignment Rationale

~141.6 C-2

The carbon bearing the methyl

group is shifted downfield.

Data from similar compounds

like 2-methylbenzonitrile shows

this carbon around 141.6 ppm.

[2]

~135.0 C-5

The carbon attached to the

electronegative chlorine atom

is significantly deshielded.

~132.4 C-4 Aromatic CH carbon.

~132.2 C-6 Aromatic CH carbon.

~130.0 C-3 Aromatic CH carbon.

~117.9 C≡N

The nitrile carbon has a

characteristic chemical shift in

this region.[2]

~112.4 C-1

The carbon attached to the

nitrile group (ipso-carbon) is

shielded relative to other

quaternary carbons.[2]

~20.2 -CH₃

The methyl carbon signal

appears upfield, typical for sp³

carbons. This value is

consistent with the methyl

carbon in 2-methylbenzonitrile.

[2]

Mass Spectrometry (MS): Determining Mass and
Fragmentation
Expertise & Rationale
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Electron Ionization Mass Spectrometry (EI-MS) is a powerful technique for determining the

molecular weight of a compound and gaining structural insights from its fragmentation pattern.

When a molecule is bombarded with high-energy electrons, it forms a radical cation (the

molecular ion, M⁺•), which can then break apart into smaller, charged fragments. The key

evidence we seek for 5-Chloro-2-methylbenzonitrile is the molecular ion peak and, crucially,

the isotopic pattern caused by the presence of chlorine (³⁵Cl and ³⁷Cl), which gives a

characteristic M⁺• to [M+2]⁺• ratio of approximately 3:1.

Experimental Protocol: GC-MS
Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile

solvent like dichloromethane or ethyl acetate.

GC Injection: Inject 1 µL of the solution into the Gas Chromatograph (GC). The sample is

vaporized and carried by an inert gas (e.g., helium) through a capillary column (e.g., HP-

5ms), which separates the analyte from any impurities.

Ionization: As the compound elutes from the GC column, it enters the ion source of the Mass

Spectrometer, where it is bombarded by a 70 eV electron beam.

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole),

which separates them based on their mass-to-charge ratio (m/z).

Detection: An electron multiplier detects the ions, generating the mass spectrum.

Data Presentation & Interpretation
The mass spectrum provides definitive proof of the molecular weight and elemental

composition.
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m/z Proposed Ion Formula Significance

151/153 [M]⁺• [C₈H₆ClN]⁺•

Molecular Ion. The

pair of peaks with an

~3:1 intensity ratio is

the classic signature

of a monochlorinated

compound.

116 [M - Cl]⁺ [C₈H₆N]⁺

Loss of a chlorine

radical. This is often a

major fragment and is

observed as the base

peak in the NIST

spectrum.[3]

89 [C₇H₅]⁺ [C₇H₅]⁺

Further fragmentation,

possibly from the loss

of HCN from the [M-

Cl]⁺ ion.[3]

Expert Analysis: The observation of the ion cluster at m/z 151 and 153 is the most critical piece

of data from the mass spectrum. It not only confirms the molecular weight of 151.59 g/mol but

also validates the presence of a single chlorine atom. The fragmentation pattern, particularly

the facile loss of a chlorine atom to form the base peak at m/z 116, is chemically logical and

further supports the proposed structure.

[C₈H₆ClN]⁺•
m/z = 151/153

[C₈H₆N]⁺
m/z = 116

- •Cl [C₇H₅]⁺
m/z = 89

- HCN

Click to download full resolution via product page

Caption: Proposed EI-MS fragmentation of 5-Chloro-2-methylbenzonitrile.

Conclusion: A Self-Validating Spectroscopic Profile
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The comprehensive analysis via IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry provides a

cohesive and self-validating structural confirmation of 5-Chloro-2-methylbenzonitrile.

IR spectroscopy confirms the presence of all key functional groups: nitrile, aromatic ring,

methyl, and aryl-chloride.

NMR spectroscopy provides an exact map of the carbon-hydrogen framework, with proton

chemical shifts and coupling constants confirming the 1,2,4-substitution pattern.

Mass Spectrometry establishes the correct molecular weight and confirms the presence of

one chlorine atom through its distinct isotopic signature, while the fragmentation pattern

aligns perfectly with the known structure.

Together, these techniques provide an unambiguous and robust analytical data package,

essential for ensuring quality, consistency, and reliability for researchers, scientists, and drug

development professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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